Cas no 4697-62-5 (2-Bromo-4,5-dimethoxyphenylacetic acid)

• Product Name: 2-Bromo-4,5-dimethoxyphenylacetic acid
• CAS No: 4697-62-5
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• MDL: MFCD00016819
• CID: 332185
• PubChem ID: 138324
• Update Time: 2025-06-07

2-Bromo-4,5-dimethoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5-dimethoxyphenylacetic acid
• 2-(2-bromo-4,5-dimethoxyphenyl)acetic acid
• Benzeneacetic acid,2-bromo-4,5-dimethoxy-
• AKOS001126596
• HMS2409C07
• SCHEMBL1098115
• D80182
• NSC-143407
• 2-Bromo-4,5-dimethoxyphenyl acetic acid
• 2-Bromo-4,5-dimethoxy phenyl acetic acid
• NSC143407
• CS-0150605
• Z94598480
• DTXSID00196997
• AB00114198-01
• (2-bromo-4,5-dimethoxyphenyl)acetic acid
• Oprea1_173201
• EN300-13791
• (2-Bromo-4,5-Dimethoxy-Phenyl)-Acetic Acid
• NSC 143407
• 107290-30-2
• A827123
• FT-0635400
• 6-bromo-3,4-dimethoxyphenylacetic acid
• 4697-62-5
• MFCD00016819
• CHEMBL1360357
• MLS000111526
• SMR000107448
• RS-0245
• Cambridge id 6650325
• BBL036077
• STK060923
• DTXCID40119488
• DB-020616

• MDL： MFCD00016819
• Inchi： 1S/C10H11BrO4/c1-14-8-3-6(4-10(12)13)7(11)5-9(8)15-2/h3,5H,4H2,1-2H3,(H,12,13)
• InChI Key： MDOLAGJKKZEHHW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC(=O)O)OC)OC

Computed Properties

• Exact Mass: 273.98400
• Monoisotopic Mass: 273.984071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.519
• Melting Point: 94 °C
• Boiling Point: 377.1°Cat760mmHg
• Flash Point: 181.8°C
• Refractive Index: 1.558
• PSA: 55.76000
• LogP: 2.09340

2-Bromo-4,5-dimethoxyphenylacetic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-Bromo-4,5-dimethoxyphenylacetic acid

Introduction to 2-Bromo-4,5-dimethoxyphenylacetic Acid (CAS No. 4697-62-5)

2-Bromo-4,5-dimethoxyphenylacetic acid (CAS No. 4697-62-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom and two methoxy groups attached to a phenyl ring, along with a carboxylic acid functional group. These structural elements contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The chemical structure of 2-Bromo-4,5-dimethoxyphenylacetic acid can be represented as C₁₀H₁₁BrO₄. The presence of the bromine atom and methoxy groups imparts specific reactivity and solubility characteristics, making it an attractive starting material for synthetic transformations. The carboxylic acid group further enhances its utility in the synthesis of derivatives and conjugates, which can be tailored for specific biological activities.

In recent years, 2-Bromo-4,5-dimethoxyphenylacetic acid has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry (2023) highlighted the role of this compound in the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of 2-Bromo-4,5-dimethoxyphenylacetic acid exhibited potent anti-inflammatory effects in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

Beyond anti-inflammatory applications, 2-Bromo-4,5-dimethoxyphenylacetic acid has also shown promise in the field of cancer research. A recent study published in the Cancer Research journal (2023) explored the anticancer properties of this compound and its derivatives. The researchers found that certain derivatives exhibited selective cytotoxicity against various cancer cell lines, including breast and lung cancer cells. These findings underscore the potential of 2-Bromo-4,5-dimethoxyphenylacetic acid as a valuable scaffold for the design of new anticancer agents.

The synthetic accessibility of 2-Bromo-4,5-dimethoxyphenylacetic acid is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. For example, a method involving the bromination of 4,5-dimethoxyphenylacetic acid followed by subsequent purification steps has been reported to yield high-purity product with good yields. This synthetic flexibility allows researchers to readily incorporate this compound into their workflows and explore its diverse applications.

In addition to its therapeutic potential, 2-Bromo-4,5-dimethoxyphenylacetic acid has also been investigated for its use in materials science. A study published in the Journal of Materials Chemistry B (2023) explored the use of this compound as a building block for the synthesis of functional polymers with tunable properties. The researchers demonstrated that polymers derived from 2-Bromo-4,5-dimethoxyphenylacetic acid exhibited enhanced biocompatibility and degradation profiles, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The environmental impact of chemicals used in research and industry is an increasingly important consideration. In this context, studies have been conducted to evaluate the environmental fate and toxicity of 2-Bromo-4,5-dimethoxyphenylacetic acid. A recent review published in the Journal of Environmental Science and Health (2023) summarized the available data on the biodegradability and ecotoxicity of this compound. The findings indicated that under controlled conditions, 2-Bromo-4,5-dimethoxyphenylacetic acid exhibits moderate biodegradability and low toxicity to aquatic organisms, suggesting that it can be used responsibly with appropriate handling practices.

In conclusion, 2-Bromo-4,5-dimethoxyphenylacetic acid (CAS No. 4697-62-5) is a multifunctional organic compound with significant potential across various scientific disciplines. Its unique structural features make it an attractive starting material for synthetic transformations and a valuable scaffold for the development of bioactive compounds. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in medicinal chemistry and pharmaceutical research.